Cas no 2138041-74-2 (5-(butan-2-yl)-4-(2,2-dimethylpropyl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 5-(butan-2-yl)-4-(2,2-dimethylpropyl)-4H-1,2,4-triazole-3-thiol
• CAS No: 2138041-74-2
• MF: C₁₁H₂₁N₃S
• MW: 227.369540929794
• CID: 5934408
• PubChem ID: 165469545
• Update Time: 2025-06-26

5-(butan-2-yl)-4-(2,2-dimethylpropyl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 2138041-74-2
• EN300-782377
• 5-(butan-2-yl)-4-(2,2-dimethylpropyl)-4H-1,2,4-triazole-3-thiol

• Inchi： 1S/C11H21N3S/c1-6-8(2)9-12-13-10(15)14(9)7-11(3,4)5/h8H,6-7H2,1-5H3,(H,13,15)
• InChI Key： BDKUXOQNABMJRO-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C(C)CC)N1CC(C)(C)C

Computed Properties

• Exact Mass: 227.14561886g/mol
• Monoisotopic Mass: 227.14561886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 59.7Ų

Additional information on 5-(butan-2-yl)-4-(2,2-dimethylpropyl)-4H-1,2,4-triazole-3-thiol

Introduction to 5-(butan-2-yl)-4-(2,2-dimethylpropyl)-4H-1,2,4-triazole-3-thiol (CAS No. 2138041-74-2) and Its Emerging Applications in Chemical Biology

5-(butan-2-yl)-4-(2,2-dimethylpropyl)-4H-1,2,4-triazole-3-thiol (CAS No. 2138041-74-2) is a structurally unique heterocyclic compound that has garnered significant attention in the field of chemical biology due to its distinctive pharmacophoric features. The compound belongs to the triazole class, which is well-documented for its broad spectrum of biological activities, including antimicrobial, antifungal, and anti-inflammatory properties. The presence of a thiol (-SH) group in its molecular structure enhances its reactivity, making it a valuable scaffold for drug discovery and molecular probe development.

The nomenclature of this compound provides critical insights into its chemical composition. The prefix "5-" indicates the substitution position of the butyl group on the triazole ring, while "4-" denotes the location of the 2,2-dimethylpropyl group. The suffix "-thiol" highlights the presence of a sulfur-containing functional group, which is known to participate in various biochemical interactions. This arrangement not only contributes to the compound's complexity but also opens up diverse possibilities for structural modifications and functionalization.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the potential interactions of 5-(butan-2-yl)-4-(2,2-dimethylpropyl)-4H-1,2,4-triazole-3-thiol with biological targets. Studies suggest that the thiol moiety can form disulfide bonds with cysteine residues in proteins, potentially modulating enzyme activity and signaling pathways. Additionally, the bulky alkyl groups may influence solubility and metabolic stability, making this compound an intriguing candidate for further investigation.

The synthesis of this compound involves multi-step organic reactions, including nucleophilic substitution and cyclization processes. Researchers have reported efficient synthetic routes that highlight the importance of regioselectivity in constructing the triazole core. The introduction of the butan-2-yl and 2,2-dimethylpropyl groups requires careful control over reaction conditions to ensure high yields and purity. These synthetic strategies are crucial for producing sufficient quantities of the compound for downstream applications.

In the realm of drug discovery, 5-(butan-2-yl)-4-(2,2-dimethylpropyl)-4H-1,2,4-triazole-3-thiol has been explored as a lead compound for developing novel therapeutic agents. Its structural features align well with known pharmacophores that exhibit efficacy against various diseases. For instance, modifications to the thiol group can enhance binding affinity to specific protein targets, while the alkyl chains can improve pharmacokinetic properties. Such structural optimization efforts are essential for translating preclinical findings into clinical applications.

Emerging research also highlights the potential of this compound as a molecular probe in biochemical assays. The thiol group's reactivity allows it to participate in fluorescence-based assays or surface plasmon resonance (SPR) studies, enabling real-time monitoring of protein-ligand interactions. Such tools are invaluable for understanding drug mechanisms and identifying new therapeutic targets. Furthermore, derivatization of this scaffold can lead to probes with enhanced specificity or sensitivity for diagnostic purposes.

The pharmacological profile of 5-(butan-2-yl)-4-(2,2-dimethylpropyl)-4H-1,2,4-triazole-3-thiol has been evaluated through in vitro and ex vivo studies. Initial findings suggest that it exhibits moderate activity against certain microbial pathogens due to its ability to disrupt cell wall synthesis or membrane integrity. Additionally, preclinical data indicate potential anti-inflammatory effects by inhibiting key pro-inflammatory cytokines. These results underscore the compound's therapeutic promise and justify further exploration.

From a spectroscopic perspective, this compound exhibits distinct absorbance and emission characteristics when analyzed using techniques such as UV-visible spectroscopy or fluorescence microscopy. These properties make it suitable for high-throughput screening (HTS) platforms where rapid identification of bioactive compounds is essential. Advanced analytical methods also enable detailed structural elucidation via nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), providing critical insights into its conformational dynamics.

The toxicological assessment of 5-(butan-2-yl)-4-(2,2-dimethylpropyl)-4H-1,2,4-triazole-3-thiol is ongoing but preliminary data suggest low acute toxicity at tested doses. However, long-term studies are necessary to evaluate potential chronic effects or off-target interactions. Such assessments are fundamental for ensuring safety before advancing into clinical trials or industrial applications where exposure risks must be minimized.

In conclusion,5-(butan-2-yl)-4-(2,2-dimethylpropyl)-4H-1,2,4-triazole-3-thiol (CAS No. 2138041-74-2) represents a promising candidate in chemical biology with diverse applications ranging from drug discovery to molecular imaging. Its unique structural features offer opportunities for further innovation through synthetic chemistry and biophysical studies. As research continues to uncover new biological functions and therapeutic potentials,this compound is poised to play a significant role in advancing our understanding of disease mechanisms and developing novel treatments.